3-Methyl-alpha-oxo-2-thiopheneacetaldehyde

• Molecular Formula: C7H6O2S
• Molecular Weight: 154.19 g/mol
• IUPAC Name: 2-(3-methylthiophen-2-yl)-2-oxoacetaldehyde
• InChI: InChI=1S/C7H6O2S/c1-5-2-3-10-7(5)6(9)4-8/h2-4H,1H3
• InChI Key: QAGGWJINWOPLQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)C=O

Description

3-Methyl-alpha-oxo-2-thiopheneacetaldehyde is a useful research compound. Its molecular formula is C7H6O2S and its molecular weight is 154.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 34.9 g portion of selenium dioxide was dissolved in a mixture of 85 ml of dioxane and 10 ml of water with stirring and heating to 55°-60° C. A 40 g portion of -acetyl-3-methylthiophene was added and the mixture was refluxed for 6 hours, then cooled, diluted with dioxane, filtered and evaporated to dryness. The residue was dissolved in ether and the crystals which formed collected, giving 12.03 g of 3-methyl-α-oxo-2-thiopheneacetaldehyde.